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Compound of Interest

Compound Name: SU056

Cat. No.: B11935225 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
SU056 is a potent small molecule inhibitor of Y-box binding protein 1 (YB-1), a multifunctional

oncoprotein implicated in tumor progression, treatment resistance, and regulation of stress

responses.[1][2][3] This document provides detailed application notes and protocols for the

preparation and use of SU056 in cell culture experiments. It is intended to guide researchers in

harnessing the therapeutic potential of SU056 by offering clear instructions on solubilization,

storage, and application in various in vitro assays. The provided protocols and data are

compiled from publicly available research and product information.

Physicochemical Properties and Storage
A clear understanding of SU056's properties is crucial for its effective use in experimental

settings.
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Property Value Reference

Molecular Weight 369.34 g/mol [4]

Appearance White to off-white solid powder [4]

Solubility
DMSO: ≥ 50 mg/mL (135.38

mM)
[5][6]

Storage (Powder)
-20°C for 3 years; 4°C for 2

years
[4][5]

Storage (In Solvent)
-80°C for 6 months; -20°C for 1

month
[4][5]

Note: It is recommended to use freshly opened, anhydrous DMSO for preparing stock

solutions, as hygroscopic DMSO can negatively impact solubility.[5][6] If precipitation is

observed upon dissolution, gentle heating and/or sonication can be employed to aid

solubilization.[5]

Mechanism of Action and Cellular Effects
SU056 exerts its biological effects by directly interacting with and inhibiting YB-1.[1][5] This

inhibition disrupts the downstream signaling pathways regulated by YB-1, leading to a range of

anti-cancer effects in various cancer cell lines, particularly in ovarian cancer.[7][8]

Key cellular effects of SU056 include:

Inhibition of Cell Proliferation: SU056 has been shown to inhibit the growth of several ovarian

cancer cell lines.[5][9]

Induction of Cell-Cycle Arrest: Treatment with SU056 can lead to cell cycle arrest, primarily in

the G1 and sub-G1 phases.[1][5]

Apoptosis Induction: The compound induces programmed cell death in cancer cells.[5][7]

Inhibition of Cell Migration: SU056 can impede the migratory capacity of cancer cells.[1][5]
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Synergistic Effects: SU056 can enhance the cytotoxic effects of other chemotherapeutic

agents, such as Paclitaxel.[1][5]

Below is a diagram illustrating the simplified signaling pathway affected by SU056.

SU056 YB-1Inhibition Downstream Effectors
(e.g., MDR1, c-Myc, CD44)

Cellular Effects:
- Cell Cycle Arrest

- Apoptosis
- Decreased Migration

- Reduced Drug Resistance

Click to download full resolution via product page

Caption: Simplified diagram of SU056 mechanism of action.

Experimental Protocols
Preparation of SU056 Stock Solution
Materials:

SU056 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Vortex mixer and/or sonicator

Protocol:

Bring the SU056 powder and DMSO to room temperature.

Aseptically weigh the desired amount of SU056 powder.

Add the appropriate volume of DMSO to achieve a high-concentration stock solution (e.g.,

10 mM, 50 mM, or up to 135.38 mM).[5][6][8]
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Vortex the solution vigorously until the powder is completely dissolved. If necessary, use a

sonicator to aid dissolution.[5]

Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw

cycles.

Store the aliquots at -20°C or -80°C for long-term stability.[4][5]

Preparation of Working Solutions for Cell Culture
Materials:

SU056 stock solution (in DMSO)

Complete cell culture medium appropriate for the cell line being used

Sterile tubes for dilution

Protocol:

Thaw a single aliquot of the SU056 stock solution at room temperature.

Perform serial dilutions of the stock solution in complete cell culture medium to achieve the

desired final concentrations for your experiment.

Important: The final concentration of DMSO in the cell culture medium should be kept low

(typically ≤ 0.1%) to avoid solvent-induced cytotoxicity. Ensure that the vehicle control

(medium with the same final concentration of DMSO) is included in all experiments.

Gently mix the working solutions by pipetting or inverting the tubes.

Add the freshly prepared working solutions to your cell cultures.

The following diagram outlines the general workflow for preparing SU056 for cell culture

experiments.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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